Cas no 1115998-90-7 (4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine)

• Product Name: 4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine
• CAS No: 1115998-90-7
• MF: C₂₅H₂₇N₅O₄
• MW: 461.512985467911
• CID: 6221893
• PubChem ID: 49663945
• Update Time: 2025-11-03

4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine
• VU0623859-1
• 1115998-90-7
• F3406-6301
• N-isobutyl-4-[6-(3-methoxyphenyl)pyrimidin-4-yl]piperazine-1-carboxamide
• [4-(furan-2-carbonyl)piperazin-1-yl]-[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]methanone
• 4-{4-[4-(FURAN-2-CARBONYL)PIPERAZINE-1-CARBONYL]PIPERIDIN-1-YL}-6-PHENOXYPYRIMIDINE
• AKOS005056634
• (4-(furan-2-carbonyl)piperazin-1-yl)(1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl)methanone

• Inchi： 1S/C25H27N5O4/c31-24(29-12-14-30(15-13-29)25(32)21-7-4-16-33-21)19-8-10-28(11-9-19)22-17-23(27-18-26-22)34-20-5-2-1-3-6-20/h1-7,16-19H,8-15H2
• InChI Key： STXODACKHHZRBO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=C(N=CN=2)OC2C=CC=CC=2)CC1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 461.20630436g/mol
• Monoisotopic Mass: 461.20630436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine

4-{4-4-(Furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine: A Comprehensive Overview

The compound with CAS No 1115998-90-7, known as 4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Structural Analysis and Synthesis

The molecular structure of 4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yl}-6-phenoxypyrimidine is characterized by a pyrimidine core, which serves as a central scaffold. The pyrimidine ring is substituted at position 4 with a complex piperazine-piperidine moiety and at position 6 with a phenyl group. The piperazine ring is further modified by the attachment of a furan carboxylic acid derivative, introducing additional functional groups that enhance the molecule's pharmacological properties.

The synthesis of this compound involves a multi-step process, typically employing advanced organic chemistry techniques such as nucleophilic substitution, condensation reactions, and coupling reactions. Researchers have optimized synthetic pathways to improve yield and purity, ensuring that the compound can be produced efficiently for further studies.

Biological Activity and Therapeutic Potential

Recent research has demonstrated that 4-{4-4-(furan-2-carbonyl)piperazine-1-carbonylpiperidin-1-yli}-6-phenoxy-pyrimidine exhibits potent biological activity across multiple therapeutic areas. For instance, studies have shown that it possesses significant anti-cancer properties, particularly in targeting specific oncogenic pathways. The compound has been found to inhibit key enzymes and receptors involved in tumor growth and metastasis, making it a promising candidate for anti-cancer drug development.

In addition to its anti-cancer potential, this compound has also shown promise in the treatment of neurodegenerative diseases. Its ability to modulate neurotransmitter systems and reduce oxidative stress suggests its potential application in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, preclinical studies have indicated that the compound may possess anti-inflammatory properties, highlighting its potential use in treating inflammatory disorders.

Mechanism of Action

The mechanism of action of 4-{4-[4-(furanoyl)-1-piperazinyl]carbonylpiperidinyl}-6-phenoxy-pyrimidine involves multiple pathways. The pyrimidine core is known to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). The furan carboxylic acid moiety contributes to the molecule's ability to bind to specific protein targets, enhancing its pharmacodynamic properties.

Recent studies have employed computational modeling techniques to elucidate the binding interactions of this compound with its target proteins. These studies have provided valuable insights into the molecular basis of its activity, paving the way for further optimization of its structure to improve efficacy and reduce off-target effects.

Applications in Drug Development

The versatility of CAS No 1115998-90-7 makes it a valuable tool in drug discovery programs. Its structural complexity allows for extensive chemical modification, enabling researchers to explore a wide range of biological activities. For example, substituent modifications on the pyrimidine ring or the furan moiety can significantly alter the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Moreover, this compound serves as a lead molecule for designing novel drug candidates with improved therapeutic profiles. Its ability to target multiple biological pathways simultaneously makes it an attractive candidate for multi-target drug design strategies.

Conclusion

In summary, 4-{4-[4-(furanoyl)-1-piperazinyl]carbonylpiperidinyl}-6-phenoxy-pyrimidine (CAS No 1115998) is a highly promising compound with diverse biological activities and therapeutic applications. Its unique structural features and potent pharmacological properties make it an invaluable asset in medicinal chemistry research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in the development of novel therapeutics across various disease areas.